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Compound of Interest

Methyl 2,6-diaminopyridine-4-
Compound Name:
carboxylate

Cat. No.: B358415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2,6-diaminopyridine-4-
carboxylate, a pyridine derivative of interest in chemical synthesis and potential
pharmaceutical applications. Due to the limited availability of published data for this specific
compound, this guide also includes information on closely related analogues to provide a
broader context for its potential properties and applications.

Chemical Identity and Properties

Methyl 2,6-diaminopyridine-4-carboxylate is a heterocyclic compound featuring a pyridine
ring substituted with two amino groups and a methyl carboxylate group.

Identifier Value Source
CAS Number 98547-97-8 [1]
Molecular Formula C7H9oN30:2

Molecular Weight 167.17 g/mol

methyl 2,6-diaminopyridine-4-
IUPAC Name
carboxylate
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Note: Physical properties such as melting point, boiling point, and solubility for this specific
compound are not readily available in published literature. Data for the related compound, 2,6-
diaminopyridine, includes a melting point of 117-122 °C.

Synthesis and Spectroscopic Data

While a specific, detailed experimental protocol for the synthesis of Methyl 2,6-
diaminopyridine-4-carboxylate is not extensively documented in peer-reviewed literature, a
plausible synthetic route can be extrapolated from general methodologies for the synthesis of
similar aminopyridine derivatives. A potential synthetic workflow is outlined below.

A common approach to synthesizing substituted pyridines involves the modification of a pre-
existing pyridine ring. One possible route could start from a di-substituted pyridine, such as a
di-halogenated pyridine carboxylate, followed by nucleophilic substitution with an amino
source.

Postulated Synthetic Pathway for Methyl 2,6-diaminopyridine-4-carboxylate
Starting Material

(e.g., Dichloro- or Dinitro-
Pyridine-4-carboxylate)

Amination Reaction
(e.g., with Ammonia or an Amino source)

Intermediate

Further Functional
Group Manipulation (if necessary)

Final Product

Methyl 2,6-diaminopyridine-4-carboxylate
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Caption: Postulated synthetic workflow for Methyl 2,6-diaminopyridine-4-carboxylate.
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Spectroscopic data for the target compound is not readily available. However, data from related
aminopyridine and pyridine carboxylate derivatives can provide an indication of the expected
spectral characteristics. For instance, studies on derivatives of methyl-2-aminopyridine-4-
carboxylate have reported characterization using FT-IR and *H NMR.[2][3]

) Expected Characteristics for Methyl 2,6-
Spectroscopic Data Type L o
diaminopyridine-4-carboxylate

Signals corresponding to the aromatic protons

on the pyridine ring, a singlet for the methyl
H NMR . _

ester protons, and broad signals for the amino

group protons.

Resonances for the carbon atoms of the
13C NMR pyridine ring, the carbonyl carbon of the ester,

and the methyl carbon of the ester.

Characteristic absorption bands for N-H
FLIR stretching of the amino groups, C=0 stretching
of the ester, and C-N and C=C stretching of the

aromatic ring.

M Spect . A molecular ion peak corresponding to the
ass Spectrometry ]
molecular weight of the compound.

Potential Biological Activity

Direct studies on the biological activity of Methyl 2,6-diaminopyridine-4-carboxylate are
limited. However, the broader class of diaminopyridines and related aminopyridine derivatives
has been investigated for various biological activities.

Derivatives of the closely related methyl-2-aminopyridine-4-carboxylate have been synthesized
and evaluated for their in vitro antimicrobial and antifungal activities.[2][3] Some of these
derivatives showed promising activity against various bacterial and fungal strains.[2]

Furthermore, the 2,6-diaminopyridine scaffold is a component of some biologically active
molecules and has been used in the development of compounds targeting neurological
disorders.
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Given the antimicrobial activity of related compounds, a hypothetical mechanism of action
could involve interference with essential microbial pathways.

Hypothetical Microbial Interaction Pathway

Methyl 2,6-diaminopyridine-4-carboxylate
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Caption: Hypothetical interaction pathway with a microbial target.

Experimental Protocols for Related Compounds

Detailed experimental protocols for the specific title compound are not available. However, the
following is a general procedure for the synthesis of Schiff base derivatives of methyl-2-

aminopyridine-4-carboxylate, which provides insight into the reactivity of the amino group on
the pyridine ring.

Synthesis of Methyl-2-(arylideneamino)pyridine-4-carboxylate Derivatives (General Procedure)

e A solution of methyl-2-aminopyridine-4-carboxylate (1 mmol) in a suitable solvent (e.g.,
ethanol) is prepared.
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« To this solution, an appropriate aromatic aldehyde (1 mmol) is added.

¢ A catalytic amount of an acid (e.g., glacial acetic acid) is added to the mixture.
e The reaction mixture is refluxed for a specified period (e.g., 4-6 hours).

o The progress of the reaction is monitored by thin-layer chromatography.

» Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by
filtration.

e The crude product is purified by recrystallization from a suitable solvent.

This protocol is adapted from the synthesis of related compounds and should be considered as
a representative example.

Conclusion

Methyl 2,6-diaminopyridine-4-carboxylate is a chemical entity with potential for further
investigation, particularly in the synthesis of novel compounds with potential biological
activities. While there is a lack of extensive published data on this specific molecule, the
information available for structurally related compounds suggests that it could serve as a
valuable building block in medicinal chemistry and materials science. Further research is
warranted to fully elucidate its chemical properties, synthetic accessibility, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2,6-
diaminopyridine-4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b358415#cas-number-for-methyl-2-6-diaminopyridine-
4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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